Cas no 1152915-12-2 (Cyclopentanone, 2-[(3,4-difluorophenyl)thio]-)
Cyclopentanone, 2-[(3,4-difluorophenyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- 2-[(3,4-DIFLUOROPHENYL)SULFANYL]CYCLOPENTAN-1-ONE
- 2-((3,4-Difluorophenyl)thio)cyclopentan-1-one
- Cyclopentanone, 2-[(3,4-difluorophenyl)thio]-
-
- Inchi: 1S/C11H10F2OS/c12-8-5-4-7(6-9(8)13)15-11-3-1-2-10(11)14/h4-6,11H,1-3H2
- InChI Key: ALYTWLYZSUEKLT-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=C(C=1)F)F)C1C(CCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 247
- XLogP3: 2.9
- Topological Polar Surface Area: 42.4
Cyclopentanone, 2-[(3,4-difluorophenyl)thio]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01076318-1g |
2-[(3,4-Difluorophenyl)sulfanyl]cyclopentan-1-one |
1152915-12-2 | 95% | 1g |
¥3717.0 | 2023-04-05 | |
| Enamine | EN300-395126-0.05g |
2-[(3,4-difluorophenyl)sulfanyl]cyclopentan-1-one |
1152915-12-2 | 95.0% | 0.05g |
$624.0 | 2025-03-16 | |
| Enamine | EN300-395126-0.1g |
2-[(3,4-difluorophenyl)sulfanyl]cyclopentan-1-one |
1152915-12-2 | 95.0% | 0.1g |
$653.0 | 2025-03-16 | |
| Enamine | EN300-395126-0.25g |
2-[(3,4-difluorophenyl)sulfanyl]cyclopentan-1-one |
1152915-12-2 | 95.0% | 0.25g |
$683.0 | 2025-03-16 | |
| Enamine | EN300-395126-0.5g |
2-[(3,4-difluorophenyl)sulfanyl]cyclopentan-1-one |
1152915-12-2 | 95.0% | 0.5g |
$713.0 | 2025-03-16 | |
| Enamine | EN300-395126-1.0g |
2-[(3,4-difluorophenyl)sulfanyl]cyclopentan-1-one |
1152915-12-2 | 95.0% | 1.0g |
$743.0 | 2025-03-16 | |
| Enamine | EN300-395126-2.5g |
2-[(3,4-difluorophenyl)sulfanyl]cyclopentan-1-one |
1152915-12-2 | 95.0% | 2.5g |
$1454.0 | 2025-03-16 | |
| Enamine | EN300-395126-5.0g |
2-[(3,4-difluorophenyl)sulfanyl]cyclopentan-1-one |
1152915-12-2 | 95.0% | 5.0g |
$2152.0 | 2025-03-16 | |
| Enamine | EN300-395126-10.0g |
2-[(3,4-difluorophenyl)sulfanyl]cyclopentan-1-one |
1152915-12-2 | 95.0% | 10.0g |
$3191.0 | 2025-03-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1419357-50mg |
2-((3,4-Difluorophenyl)thio)cyclopentan-1-one |
1152915-12-2 | 95% | 50mg |
¥13478.00 | 2024-08-09 |
Cyclopentanone, 2-[(3,4-difluorophenyl)thio]- Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on Cyclopentanone, 2-[(3,4-difluorophenyl)thio]-
Cyclopentanone, 2-[(3,4-difluorophenyl)thio]: A Comprehensive Overview in Modern Chemical Research
Cyclopentanone, 2-[(3,4-difluorophenyl)thio] (CAS No. 1152915-12-2) is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic compound features a cyclopentanone core appended with a thioether group linked to a 3,4-difluorophenyl moiety. Its unique structural attributes make it a valuable intermediate in synthesizing complex molecules, particularly in the development of novel therapeutic agents.
The< strong>3,4-difluorophenyl substituent introduces electronic and steric effects that can modulate the reactivity and biological activity of the compound. Such modifications are increasingly employed in medicinal chemistry to enhance drug efficacy and selectivity. The presence of fluorine atoms, known for their ability to influence metabolic stability and binding affinity, positions this compound as a promising candidate for further exploration.
In recent years, there has been growing interest in leveraging fluorinated aromatic compounds like< strong>Cyclopentanone, 2-[(3,4-difluorophenyl)thio] in the design of small-molecule drugs. The< strong>cyclopentanone scaffold is particularly noteworthy due to its versatility in forming hydrogen bonds and its role as a privileged structure in drug discovery. The thioether linkage provides an additional site for functionalization, enabling the creation of diverse derivatives with tailored properties.
One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, making them attractive targets for therapeutic intervention. The< strong>3,4-difluorophenyl group can serve as a key pharmacophore, interacting with specific pockets on the kinase active site to modulate its activity. Preliminary studies have suggested that derivatives of< strong>Cyclopentanone, 2-[(3,4-difluorophenyl)thio] exhibit promising inhibitory effects against certain kinases, which could pave the way for new anticancer therapies.
The synthesis of< strong>Cyclopentanone, 2-[(3,4-difluorophenyl)thio] involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include the introduction of fluorine atoms into the aromatic ring and the formation of the thioether bond with the cyclopentanone moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in achieving high yields and purity levels.
The pharmacological profile of this compound is further enriched by its ability to engage with biological targets through multiple interactions. The combination of hydrophobic and hydrophilic regions within its structure allows it to interact effectively with proteins and other biomolecules. This multifaceted binding capability is essential for developing drugs that exhibit high affinity and low toxicity.
In addition to its pharmaceutical applications, Cyclopentanone, 2-[(3,4-difluorophenyl)thio] has shown potential in materials science. Its unique electronic properties make it suitable for use in organic electronics and optoelectronic devices. Researchers are exploring its utility as a building block for conductive polymers and light-emitting materials, which could revolutionize advancements in display technologies and energy storage solutions.
The environmental impact of using< strong>Cyclopentanone, 2-[(3,4-difluorophenyl)thio] as a synthetic intermediate is also a critical consideration. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic processes and solvent-free reactions are being optimized to enhance sustainability without compromising efficiency.
The future prospects for this compound are vast and exciting. As research continues to uncover new applications and synthetic strategies, its role in chemical biology and drug development is expected to expand significantly. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in harnessing its full potential.
In conclusion,< strong>Cyclopentanone, 2-[(3,4-difluorophenyl)thio] (CAS No. 1152915-12-2) stands as a testament to the ingenuity of modern chemical research. Its unique structure and versatile applications make it a cornerstone in both pharmaceuticals and materials science. As we delve deeper into its capabilities,we can anticipate even more groundbreaking discoveries that will shape the future of medicine and technology.
1152915-12-2 (Cyclopentanone, 2-[(3,4-difluorophenyl)thio]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)